Cas no 1286734-79-9 (Methyl 2-(trifluoromethyl)thiazole-4-carboxylate)
1286734-79-9 structure
Product Name:Methyl 2-(trifluoromethyl)thiazole-4-carboxylate
CAS No:1286734-79-9
MF:C6H4F3NO2S
MW:211.161670684814
CID:4727000
PubChem ID:53395649
Update Time:2024-11-02
Methyl 2-(trifluoromethyl)thiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(trifluoromethyl)thiazole-4-carboxylate
- 4-(Methoxycarbonyl)-2-(trifluoromethyl)-1,3-thiazole
- Methyl 2-(trifluoromethyl)-1,3-thiazole-4-carboxylate
- 4-Thiazolecarboxylic acid, 2-(trifluoromethyl)-, methyl ester
- DYVSZYDFRKPHFK-UHFFFAOYSA-N
- DTXSID301181987
- 1286734-79-9
- Methyl2-(trifluoromethyl)thiazole-4-carboxylate
- SY346028
- SCHEMBL15156713
- MFCD18632533
-
- Inchi： 1S/C6H4F3NO2S/c1-12-4(11)3-2-13-5(10-3)6(7,8)9/h2H,1H3
- InChI Key： DYVSZYDFRKPHFK-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OC)N=C1C(F)(F)F
Computed Properties
- Exact Mass: 210.99148403g/mol
- Monoisotopic Mass: 210.99148403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4
- XLogP3: 2.1
Methyl 2-(trifluoromethyl)thiazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004157-5g |
Methyl 2-(trifluoromethyl)thiazole-4-carboxylate |
1286734-79-9 | 97% | 5g |
552.30 USD | 2021-06-01 | |
| Alichem | A059004157-10g |
Methyl 2-(trifluoromethyl)thiazole-4-carboxylate |
1286734-79-9 | 97% | 10g |
910.52 USD | 2021-06-01 | |
| Alichem | A059004157-25g |
Methyl 2-(trifluoromethyl)thiazole-4-carboxylate |
1286734-79-9 | 97% | 25g |
1,751.36 USD | 2021-06-01 | |
| Chemenu | CM492877-1g |
Methyl2-(trifluoromethyl)thiazole-4-carboxylate |
1286734-79-9 | 97% | 1g |
$156 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1941980-1g |
Methyl 2-(trifluoromethyl)thiazole-4-carboxylate |
1286734-79-9 | 97% | 1g |
￥2256.00 | 2024-08-09 |
Methyl 2-(trifluoromethyl)thiazole-4-carboxylate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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